Cas no 478261-56-2 (3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile)

• Product Name: 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile
• CAS No: 478261-56-2
• MF: C₁₂H₁₀N₂S₃
• MW: 278.416198253632
• CID: 6785902
• PubChem ID: 1488623
• Update Time: 2025-06-10

3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-4-methylsulfanyl-2-sulfanylidene-1,3-thiazole-5-carbonitrile
• SMR000334793
• cid_1488623
• 9L-525S
• CHEMBL1508389
• 3-(4-methylphenyl)-4-(methylsulfanyl)-2-sulfanylidene-1,3-thiazole-5-carbonitrile
• HMS2661F09
• 4-(methylthio)-3-(p-tolyl)-2-thioxo-4-thiazoline-5-carbonitrile
• 3-(4-methylphenyl)-4-(methylsulfanyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carbonitrile
• MLS000694916
• 478261-56-2
• 3-(4-methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile
• BDBM90538
• AKOS005105454
• 3-(4-methylphenyl)-4-(methylthio)-2-sulfanylidene-5-thiazolecarbonitrile
• 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile

• Inchi： 1S/C12H10N2S3/c1-8-3-5-9(6-4-8)14-11(16-2)10(7-13)17-12(14)15/h3-6H,1-2H3
• InChI Key： RVFKDYKAHKQQBR-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(N(C1=S)C1C=CC(C)=CC=1)SC

Computed Properties

• Exact Mass: 278.00061185g/mol
• Monoisotopic Mass: 278.00061185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile

Introduction to 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile (CAS No. 478261-56-2)

The compound 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile, identified by its CAS number 478261-56-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the thiazole family, a scaffold widely recognized for its pharmacological properties and biological activity. The structural features of this molecule, including the presence of a nitrile group, a methylsulfanyl substituent, and a 4-methylphenyl ring, contribute to its unique chemical and biological profile.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thiazole derivatives in drug discovery. Thiazole-based compounds exhibit a broad spectrum of biological activities, making them valuable candidates for therapeutic intervention. The specific arrangement of functional groups in 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile suggests potential applications in addressing various physiological and pathological conditions.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifiable pharmacophores that can be optimized for specific biological targets. The methylsulfanyl group at the 4-position and the nitrile group at the 5-position are particularly noteworthy, as they can influence both the electronic properties and the solubility of the molecule. These features are critical in determining its interaction with biological receptors and enzymes.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of novel compounds. The molecular structure of 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile has been subjected to rigorous computational analysis to predict its binding affinity and pharmacokinetic properties. These studies indicate that the compound may exhibit favorable interactions with key targets involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of catalytic systems has further improved the efficiency of these reactions, reducing both time consumption and environmental impact.

From a biological perspective, preliminary studies on 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile have revealed promising activities in vitro. These include inhibition of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, the compound has shown potential in modulating neurotransmitter systems, suggesting applications in treating cognitive disorders and pain management.

The integration of traditional medicinal chemistry approaches with cutting-edge biotechnological tools has enabled a deeper understanding of the compound's mechanism of action. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate its three-dimensional structure and confirm its identity. These structural insights are crucial for designing derivative compounds with enhanced efficacy and reduced side effects.

The pharmaceutical industry continues to invest heavily in exploring novel therapeutic agents derived from heterocyclic compounds like thiazoles. The versatility of 3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile makes it an attractive candidate for further development into a commercial drug. Its ability to interact with multiple biological pathways provides a foundation for designing combination therapies that could address complex diseases more effectively.

In conclusion,3-(4-Methylphenyl)-4-(methylsulfanyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carbonitrile (CAS No. 478261-56-2) represents a significant contribution to medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the search for new treatments. As research progresses，this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.